Cas no 380438-23-3 (3-Pyridinecarboxylic acid, 5,6-dichloro-, 2-[(2,4-difluorophenyl)amino]-2-oxoethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 5,6-dichloro-, 2-[(2,4-difluorophenyl)amino]-2-oxoethyl ester
• CAS No: 380438-23-3
• MF: C₁₄H₈Cl₂F₂N₂O₃
• MW: 361.127728462219
• CID: 6449959
• PubChem ID: 2346519
• Update Time: 2025-11-01

3-Pyridinecarboxylic acid, 5,6-dichloro-, 2-[(2,4-difluorophenyl)amino]-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5,6-dichloro-, 2-[(2,4-difluorophenyl)amino]-2-oxoethyl ester

• Inchi： 1S/C14H8Cl2F2N2O3/c15-9-3-7(5-19-13(9)16)14(22)23-6-12(21)20-11-2-1-8(17)4-10(11)18/h1-5H,6H2,(H,20,21)
• InChI Key： FGFKGXVRLDBBQJ-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(Cl)C=C1C(OCC(NC1=CC=C(F)C=C1F)=O)=O

Additional information on 3-Pyridinecarboxylic acid, 5,6-dichloro-, 2-[(2,4-difluorophenyl)amino]-2-oxoethyl ester

Introduction to 3-Pyridinecarboxylic acid, 5,6-dichloro-, 2-[(2,4-difluorophenyl)amino]-2-oxoethyl ester and Its Significance in Modern Chemical Biology

3-Pyridinecarboxylic acid, 5,6-dichloro-, 2-[(2,4-difluorophenyl)amino]-2-oxoethyl ester, with the CAS number 380438-23-3, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure and functional groups, has garnered attention due to its potential applications in drug discovery and molecular medicine. The compound's unique chemical profile, encompassing a pyridine core substituted with chloro and fluoro groups, alongside an amine and ester functionality, positions it as a versatile scaffold for further derivatization and exploration.

The significance of such compounds in contemporary research is underscored by their ability to interact with biological targets in novel ways. In particular, the presence of 5,6-dichloro substituents on the pyridine ring enhances the electrophilicity of the molecule, making it a promising candidate for further functionalization. This feature is particularly relevant in the context of medicinal chemistry, where electrophilic centers are often utilized to facilitate covalent bond formation with biological molecules. The 2-[(2,4-difluorophenyl)amino] moiety further contributes to the compound's complexity and reactivity, offering potential for interactions with a wide range of biological receptors and enzymes.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design and optimize compounds like 3-Pyridinecarboxylic acid, 5,6-dichloro-, 2-[(2,4-difluorophenyl)amino]-2-oxoethyl ester with greater efficiency. These computational tools leverage machine learning algorithms and quantum mechanical models to predict properties such as solubility, bioavailability, and binding affinity. Such capabilities are crucial for identifying lead compounds that can be further developed into therapeutic agents. The integration of these computational methods with experimental data has significantly accelerated the drug discovery process.

In the context of modern pharmaceutical development, the compound's structural features make it an attractive candidate for exploring new therapeutic avenues. For instance, its ability to engage with biological targets through multiple interaction points—such as hydrogen bonding via the amine group and hydrophobic interactions through the aromatic rings—provides a foundation for designing molecules with enhanced binding affinity. This multifaceted approach is particularly relevant in addressing complex diseases that require targeted therapy.

The 2-oxoethyl ester functionality in the molecule also presents opportunities for further chemical manipulation. Ester groups are well-known for their versatility in medicinal chemistry, serving as both protecting groups and reactive centers. This feature allows researchers to explore various synthetic pathways, including hydrolysis to yield carboxylic acids or transesterification to introduce different esters. Such modifications can be tailored to optimize pharmacokinetic properties or enhance bioavailability.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their favorable pharmacokinetic profiles and improved metabolic stability. The 2,4-difluorophenyl group in 3-Pyridinecarboxylic acid, 5,6-dichloro-, 2-[(2,4-difluorophenyl)amino]-2-oxoethyl ester contributes to these advantages by increasing lipophilicity while maintaining good water solubility. This balance is critical for achieving effective drug delivery systems that can overcome biological barriers.

The 5,6-dichloropyridine core is another key feature that has been extensively studied in drug discovery. Chloropyridines are known for their ability to modulate various biological pathways by interacting with enzymes and receptors. For example, they have been explored as inhibitors of kinases and other enzymes involved in signal transduction pathways. The dichloro substitution enhances reactivity while maintaining selectivity against off-target interactions.

The combination of these structural elements makes 3-Pyridinecarboxylic acid, 5,6-dichloro-, 2-[(2,4-difluorophenyl)amino]-2-oxoethyl ester a valuable scaffold for developing novel therapeutics. Researchers are increasingly leveraging such molecules to explore new mechanisms of action for existing diseases or to address unmet medical needs. The compound's ability to undergo further chemical modifications ensures that it remains adaptable to evolving research needs.

As computational methods continue to advance, the design and optimization of molecules like this one will become even more efficient. Predictive models can now account for a wide range of physicochemical properties and biological interactions, enabling researchers to prioritize compounds that are most likely to succeed in preclinical studies. This integration of computational biology with experimental chemistry represents a significant step forward in accelerating drug development pipelines.

The potential applications of 3-Pyridinecarboxylic acid, 5,6-dichloro-, 2-[(2,4-difluorophenyl)amino]-2-oxoethyl ester extend beyond traditional small-molecule drugs. Its structural features make it suitable for use as a building block in fragment-based drug design or as a component of libraries for high-throughput screening assays. These approaches have proven effective in identifying novel lead compounds that can be optimized through iterative rounds of synthesis and testing.

In conclusion,3-Pyridinecarboxylic acid, 5, 6-dichloro, -, 2-[(2, *4*-difluorophenyl)* amino] *-* oxoethyl ester, CAS number 380438-23-3, exemplifies the growing importance of structurally complex molecules in modern pharmaceutical research. Its unique combination of functional groups positions it as a versatile scaffold for developing new therapeutics targeting various diseases. As research methodologies continue to evolve—particularly with advancements in computational chemistry—the potential applications of such compounds will undoubtedly expand.